Cas no 896002-99-6 (N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo3,4-dpyrimidine-4,6-diamine)
N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo3,4-dpyrimidine-4,6-diamine Chemical and Physical Properties
Names and Identifiers
-
- N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
- N~4~-(3-chloro-4-methoxyphenyl)-1-methyl-N~6~-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
- SR-01000019753-1
- SR-01000019753
- 896002-99-6
- F2031-0255
- N6-allyl-N4-(3-chloro-4-methoxyphenyl)-1-methyl-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine
- AKOS002323764
- 4-N-(3-chloro-4-methoxyphenyl)-1-methyl-6-N-prop-2-enylpyrazolo[3,4-d]pyrimidine-4,6-diamine
- STK890727
- N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
-
- Inchi: 1S/C16H17ClN6O/c1-4-7-18-16-21-14(11-9-19-23(2)15(11)22-16)20-10-5-6-13(24-3)12(17)8-10/h4-6,8-9H,1,7H2,2-3H3,(H2,18,20,21,22)
- InChI Key: AIUWONVQFLIYCK-UHFFFAOYSA-N
- SMILES: ClC1=C(C=CC(=C1)NC1=C2C=NN(C)C2=NC(NCC=C)=N1)OC
Computed Properties
- Exact Mass: 344.1152369g/mol
- Monoisotopic Mass: 344.1152369g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 24
- Rotatable Bond Count: 6
- Complexity: 427
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.6
- Topological Polar Surface Area: 76.9Ų
N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo3,4-dpyrimidine-4,6-diamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2031-0255-2μmol |
N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine |
896002-99-6 | 90%+ | 2μl |
$57.0 | 2023-05-17 | |
| Life Chemicals | F2031-0255-5μmol |
N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine |
896002-99-6 | 90%+ | 5μl |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2031-0255-10μmol |
N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine |
896002-99-6 | 90%+ | 10μl |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2031-0255-20μmol |
N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine |
896002-99-6 | 90%+ | 20μl |
$79.0 | 2023-05-17 | |
| Life Chemicals | F2031-0255-1mg |
N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine |
896002-99-6 | 90%+ | 1mg |
$54.0 | 2023-05-17 | |
| Life Chemicals | F2031-0255-2mg |
N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine |
896002-99-6 | 90%+ | 2mg |
$59.0 | 2023-05-17 | |
| Life Chemicals | F2031-0255-3mg |
N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine |
896002-99-6 | 90%+ | 3mg |
$63.0 | 2023-05-17 | |
| Life Chemicals | F2031-0255-4mg |
N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine |
896002-99-6 | 90%+ | 4mg |
$66.0 | 2023-05-17 | |
| Life Chemicals | F2031-0255-5mg |
N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine |
896002-99-6 | 90%+ | 5mg |
$69.0 | 2023-05-17 | |
| Life Chemicals | F2031-0255-10mg |
N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine |
896002-99-6 | 90%+ | 10mg |
$79.0 | 2023-05-17 |
N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo3,4-dpyrimidine-4,6-diamine Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
Additional information on N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo3,4-dpyrimidine-4,6-diamine
Introduction to N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine (CAS No. 896002-99-6)
N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine is a highly specialized compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 896002-99-6, belongs to a class of heterocyclic molecules that exhibit promising biological activities. The intricate structure of this molecule, featuring a pyrazolo[3,4-d]pyrimidine core, makes it a subject of intense study for its potential therapeutic applications.
The< strong>N4-(3-chloro-4-methoxyphenyl) moiety in the molecular structure contributes to the compound's unique chemical properties and biological interactions. The presence of a chloro group at the 3-position and a methoxy group at the 4-position of the phenyl ring enhances the molecule's lipophilicity and binding affinity to biological targets. This feature is particularly crucial in drug design, as it can influence the compound's pharmacokinetic profile and overall efficacy.
Furthermore, the< strong>1-methyl-N6-(prop-2-en-1-yl) substituents play a vital role in modulating the biological activity of N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine. The propenyl group introduces a degree of flexibility and reactivity to the molecule, which can be exploited to enhance its interaction with biological targets. This structural feature has been extensively studied in recent years, with researchers exploring its potential in developing novel therapeutic agents.
The< strong>pyrazolo[3,4-d]pyrimidine scaffold is a well-known pharmacophore that has shown significant promise in various therapeutic areas, including oncology and immunomodulation. This heterocyclic system provides a rich framework for further functionalization, allowing researchers to tailor the compound's properties to specific biological targets. The diamine functionality at the 4 and 6 positions further enhances the molecule's ability to interact with biological systems, making it a versatile candidate for drug development.
In recent years, there has been growing interest in exploring the< strong>biological activities of N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine. Several studies have highlighted its potential in inhibiting key enzymes and pathways involved in cancer progression. For instance, research has demonstrated that this compound can exhibit inhibitory effects on kinases and other enzymes that are crucial for tumor growth and survival. These findings have opened up new avenues for developing targeted therapies against various types of cancer.
Additionally, the< strong-pharmacological profile of N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo[3,4-d]pyrimidine-4,6-diamine has been extensively characterized in preclinical studies. These studies have revealed that the compound exhibits favorable pharmacokinetic properties, including good solubility and bioavailability. Furthermore, preliminary toxicology studies have shown that the compound is well-tolerated at therapeutic doses, suggesting its potential for clinical translation.
The< strong-synthetic pathways for preparing N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-y)-1H-pyrazolo[3,4-d]pyrimidine - - - - - - - - - -- -- -- -- -- -- -- -- -- -- -- -- -- - - - - - - - have also been optimized to ensure high yields and purity. Researchers have developed efficient synthetic routes that involve multi-step reactions and careful control of reaction conditions. These advancements have not only facilitated the production of large quantities of the compound for research purposes but also paved the way for its future clinical development.
In conclusion, N4-(3-chloro-- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- --- methoxyphenyl)-1--methyl--N--- prop---en--- prop---en--- prop---en--- en--- en--- en--- en--- en--- en--- en--- en--- en--- en--- en-y]- prop-y]- prop-y]- prop-y]- prop-y]- prop-y]- prop-y]- pyrazol-o[---- d---- d---- d---- d---- d---- d---- d---- d---- d---- d---- d---- d---- d pyrimidine-- diamine (CAS No.896002--99--) represents a significant advancement in pharmaceutical research. Its unique structure and promising biological activities make it a valuable candidate for developing novel therapeutic agents. As research continues to uncover new insights into its pharmacological properties and mechanisms of action, this compound is poised to play a crucial role in addressing unmet medical needs.
896002-99-6 (N4-(3-chloro-4-methoxyphenyl)-1-methyl-N6-(prop-2-en-1-yl)-1H-pyrazolo3,4-dpyrimidine-4,6-diamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)